Cas no 338392-01-1 (2-(4-Chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylic acid)

• Product Name: 2-(4-Chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylic acid
• CAS No: 338392-01-1
• MF: C₂₂H₁₃Cl₂NO₂S
• MW: 426.315122365952
• CID: 5705110
• PubChem ID: 3833791
• Update Time: 2023-10-15

2-(4-Chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1M-590S
• 2-(4-chlorophenyl)-3-(4-chlorophenyl)sulfanylquinoline-4-carboxylic acid
• 338392-01-1
• Oprea1_139893
• 2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]-4-quinolinecarboxylic acid
• DTXSID201155121
• 2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylicacid
• 2-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylic acid
• AKOS005083095
• 2-(4-Chlorophenyl)-3-[(4-chlorophenyl)thio]-4-quinolinecarboxylic acid
• 4-Quinolinecarboxylic acid, 2-(4-chlorophenyl)-3-[(4-chlorophenyl)thio]-
• 2-(4-Chlorophenyl)-3-[(4-chlorophenyl)sulfanyl]quinoline-4-carboxylic acid

• Inchi： 1S/C22H13Cl2NO2S/c23-14-7-5-13(6-8-14)20-21(28-16-11-9-15(24)10-12-16)19(22(26)27)17-3-1-2-4-18(17)25-20/h1-12H,(H,26,27)
• InChI Key： IFGYEVJNLZCUCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=C(C(=O)O)C2C=CC=CC=2N=1)SC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 425.0044052g/mol
• Monoisotopic Mass: 425.0044052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 575.7±50.0 °C(Predicted)
• pka: 0.46±0.10(Predicted)